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Compound of Interest

N-(2-
Compound Name: o
Hydroxyethyl)ethylenediamine

Cat. No.: B041792

CAS Number: 111-41-1 EC Number: 203-867-5 Linear Formula: NH2CH2CH2NHCH2CH20H[1]

This document provides an in-depth technical overview of the safety information, handling
procedures, and toxicological data for N-(2-Hydroxyethyl)ethylenediamine. It is intended for
researchers, scientists, and professionals in drug development and other laboratory settings.

Hazard Identification and Classification

N-(2-Hydroxyethyl)ethylenediamine is classified as a hazardous substance requiring careful
handling. The primary hazards are related to its corrosive nature, potential for causing allergic
skin reactions, and reproductive toxicity.[2]

Signal Word: Danger[2]

GHS Hazard Pictograms:

Pictogram Hazard Class

GHSO05 (Corrosion) Skin Corrosion/Irritation, Serious Eye Damage
GHSO07 (Exclamation Mark) Skin Sensitization

GHSO08 (Health Hazard) Reproductive Toxicity, STOT SE
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Hazard Statements:

e H314: Causes severe skin burns and eye damage.[2]

e H317: May cause an allergic skin reaction.[2]

o H335: May cause respiratory irritation.

e H360Df: May damage the unborn child. Suspected of damaging fertility.[2]

Hazard Classifications:

Skin Corrosion (Category 1B)[2]

Serious Eye Damage (Category 1)

Reproductive Toxicity (Category 1B)[2]

Skin Sensitization (Category 1)

Specific Target Organ Toxicity, Single Exposure (STOT SE 3), Respiratory system

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling this chemical to prevent
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.
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Equipment Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[3]

Wear fire/flame resistant and impervious
Skin Protection clothing.[3] Chemical-resistant gloves are

required.

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an
appropriate cartridge (e.g., Type K filter).[3][4]

Handling and Storage

» Handling: Handle only in a well-ventilated area, preferably under a chemical fume hood.[3][4]
Avoid breathing mist or vapors. Do not get in eyes, on skin, or on clothing.[4]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]
Store locked up.[2] The storage class code is 6.1C - Combustible acute toxic Cat.3 / toxic
compounds or compounds which cause chronic effects.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the
spill.[4]

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the
product enter drains.

o Clean-up: Absorb the spill with inert material (e.g., diatomite, universal binders) and place it
in a suitable, closed container for disposal.[4][6]
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Emergency and First-Aid Procedures

Immediate action is critical in case of exposure.

Exposure Route First-Aid Protocol

Move the victim into fresh air. If breathing is

Inhalation difficult, provide oxygen. Call a doctor

immediately.[2][6]

Immediately take off all contaminated clothing.

[2] Wash off immediately with plenty of water

Skin Contact

and soap for at least 15 minutes.[2] Seek

immediate medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

Eye Contact

do. Continue rinsing.[2] Consult a doctor

immediately.

Do NOT induce vomiting. Rinse mouth with

Ingestion water and drink plenty of water. Call a physician

or poison control center immediately.[2][6]

Toxicological and Physical Data

Toxicological Data

Test Species Route Value
LD50 Rat Oral 3,000 mg/kg
LD50 Rat Dermal 2,250 mg/kg

Data sourced from a 2023 Safety Data Sheet.[2]

Physical and Chemical Properties
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Property Value
Boiling Point 238-240 °C at 752 mmHg[1]
Density 1.03 g/mL at 25 °C[1]

Vapor Density

3.6 (vs ain)[1]

Flash Point

144 °C (291.2 °F)

Refractive Index

n20/D 1.485[1]

Precautionary Statements Summary

The following table summarizes the key precautionary statements (P-statements) associated

with this chemical.
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Code Statement
202 Do not handle until all safety precautions have
been read and understood.
P261 Avoid breathing mist or vapours.
280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with water or
shower.[2]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[6][7]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
P310 Immediately call a POISON CENTER or
doctor/physician.[2]
P405 Store locked up.[2][6]
Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.[2]

Workflow Diagrams

Chemical Handling Workflow

The following diagram illustrates the logical workflow for safely handling N-(2-

Hydroxyethyl)ethylenediamine in a laboratory setting.
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1. Assess Risks & Review SDS

l

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Handle Chemical

5. Decontaminate & Clean Up Spill or Exposure Event

Follow Emergency Procedures

6. Remove PPE (First Aid, Spill Cleanup)

l

7. Store Chemical Properly

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous chemicals.

First Aid Decision Pathway
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This diagram outlines the decision-making process in the event of an exposure.

Exposure Occurs

Identify Exposure Route

Skin Contact Eye Contact Inhalation

Remove Clothing Rinse Eyes (15+ min)
Rinse Skin (15+ min) Remove Contacts

Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(2-Hydroxyethyl)ethylenediamine: A Technical Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041792#n-2-hydroxyethyl-ethylenediamine-cas-
number-and-safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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